![molecular formula C16H25NO5 B4942259 N-[2-(2-ethylphenoxy)ethyl]-1-butanamine oxalate](/img/structure/B4942259.png)
N-[2-(2-ethylphenoxy)ethyl]-1-butanamine oxalate
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-[2-(2-ethylphenoxy)ethyl]-1-butanamine oxalate, also known as EB-1, is a chemical compound that has gained attention in scientific research due to its potential therapeutic benefits. EB-1 belongs to a class of compounds known as selective serotonin reuptake inhibitors (SSRIs), which are commonly used as antidepressants. However, EB-1 has shown promise in treating other conditions as well, such as anxiety and chronic pain.
Mechanism of Action
N-[2-(2-ethylphenoxy)ethyl]-1-butanamine oxalate works by inhibiting the reuptake of serotonin in the brain, which leads to an increase in the levels of this neurotransmitter. Serotonin is involved in regulating mood, appetite, and sleep, among other functions. By increasing serotonin levels, this compound may help to alleviate symptoms of depression, anxiety, and other conditions.
Biochemical and Physiological Effects:
This compound has been shown to have a number of biochemical and physiological effects. For example, it has been found to increase the levels of certain neurotransmitters, such as serotonin and norepinephrine, in the brain. Additionally, this compound has been shown to have anti-inflammatory effects, which may contribute to its potential therapeutic benefits.
Advantages and Limitations for Lab Experiments
One advantage of using N-[2-(2-ethylphenoxy)ethyl]-1-butanamine oxalate in lab experiments is that it is a well-studied compound with a known mechanism of action. This makes it easier to design experiments and interpret results. However, one limitation is that this compound is a relatively new compound, and more research is needed to fully understand its potential therapeutic benefits and limitations.
Future Directions
There are several future directions for research on N-[2-(2-ethylphenoxy)ethyl]-1-butanamine oxalate. For example, further studies are needed to investigate its potential therapeutic benefits in treating conditions such as anxiety and chronic pain. Additionally, more research is needed to understand the long-term effects of this compound use and to identify any potential side effects. Finally, future studies could investigate the potential of this compound in combination with other compounds for treating various conditions.
Synthesis Methods
N-[2-(2-ethylphenoxy)ethyl]-1-butanamine oxalate can be synthesized through a multi-step process involving the reaction of 2-ethylphenol with ethylene oxide, followed by the reaction of the resulting product with 1-chlorobutane. The final step involves the formation of the oxalate salt of this compound.
Scientific Research Applications
N-[2-(2-ethylphenoxy)ethyl]-1-butanamine oxalate has been the focus of numerous scientific studies due to its potential therapeutic effects. For example, one study found that this compound can reduce anxiety-like behavior in mice, suggesting that it may have anxiolytic properties. Other studies have investigated the potential of this compound in treating chronic pain, with promising results.
properties
IUPAC Name |
N-[2-(2-ethylphenoxy)ethyl]butan-1-amine;oxalic acid |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H23NO.C2H2O4/c1-3-5-10-15-11-12-16-14-9-7-6-8-13(14)4-2;3-1(4)2(5)6/h6-9,15H,3-5,10-12H2,1-2H3;(H,3,4)(H,5,6) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VSXOULDZZOPKCX-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCCNCCOC1=CC=CC=C1CC.C(=O)(C(=O)O)O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H25NO5 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
311.37 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.